Cas no 1335210-26-8 (methyl 2-(((2,2-dimethoxyethyl)amino)methylene)-4-methoxy-3-oxobutanoate)
methyl 2-(((2,2-dimethoxyethyl)amino)methylene)-4-methoxy-3-oxobutanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-(((2,2-dimethoxyethyl)amino)methylene)-4-methoxy-3-oxobutanoate
- (Z)-methyl 2-(((2,2-dimethoxyethyl)amino)methylene)-4-methoxy-3-oxobutanoate
- Butanoic acid, 2-[[(2,2-dimethoxyethyl)amino]methylene]-4-methoxy-3-oxo-, methyl ester
-
- Inchi: 1S/C11H19NO6/c1-15-7-9(13)8(11(14)18-4)5-12-6-10(16-2)17-3/h5,10,12H,6-7H2,1-4H3
- InChI Key: UFIPOMSTPOSCBR-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C(=CNCC(OC)OC)C(=O)COC
methyl 2-(((2,2-dimethoxyethyl)amino)methylene)-4-methoxy-3-oxobutanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM340816-5g |
methyl 2-(2,2-dimethoxyethyliminomethyl)-3-hydroxy-4-methoxybut-2-enoate |
1335210-26-8 | 95%+ | 5g |
$361 | 2023-02-02 | |
| Ambeed | A1231641-5g |
Methyl 2-(((2,2-dimethoxyethyl)amino)methylene)-4-methoxy-3-oxobutanoate |
1335210-26-8 | 98% | 5g |
$325.0 | 2025-02-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1115381-5g |
Methyl 2-[[(2,2-dimethoxyethyl)amino]methylene]-4-methoxy-3-oxobutanoate |
1335210-26-8 | 98% | 5g |
¥3051.00 | 2024-08-09 |
methyl 2-(((2,2-dimethoxyethyl)amino)methylene)-4-methoxy-3-oxobutanoate Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on methyl 2-(((2,2-dimethoxyethyl)amino)methylene)-4-methoxy-3-oxobutanoate
Methyl 2-(((2,2-dimethoxyethyl)amino)methylene)-4-methoxy-3-oxobutanoate (CAS No. 1335210-26-8): A Comprehensive Overview
Methyl 2-(((2,2-dimethoxyethyl)amino)methylene)-4-methoxy-3-oxobutanoate, with the CAS number 1335210-26-8, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, featuring a complex structure, has garnered attention due to its potential applications in various biochemical pathways and synthetic methodologies. The detailed exploration of its chemical properties, synthesis, and emerging applications provides a comprehensive understanding of its role in modern scientific research.
The molecular structure of methyl 2-(((2,2-dimethoxyethyl)amino)methylene)-4-methoxy-3-oxobutanoate encompasses several key functional groups that contribute to its unique reactivity and biological significance. The presence of an amine group ((2,2-dimethoxyethyl)amino) and a methylene bridge ((CH₂)) introduces versatility in its chemical transformations. Additionally, the ester moiety (4-methoxy-3-oxobutanoate) enhances its solubility and reactivity in polar environments, making it a valuable intermediate in organic synthesis.
Recent advancements in the field of medicinal chemistry have highlighted the importance of such multifunctional compounds. The structural features of methyl 2-(((2,2-dimethoxyethyl)amino)methylene)-4-methoxy-3-oxobutanoate make it a promising candidate for developing novel therapeutic agents. Researchers have been exploring its potential in modulating various enzymatic pathways and as a precursor for more complex molecules. The compound's ability to undergo selective reactions under controlled conditions has opened new avenues for synthetic chemistry.
In the realm of biochemical research, the compound has shown promise in interactions with enzymes and receptors. Its amine group can engage in hydrogen bonding, while the methylene bridge provides a scaffold for further functionalization. These properties have led to investigations into its role as a ligand or intermediate in drug design. For instance, studies have examined its potential as a chiral auxiliary or a building block for more complex pharmacophores.
The synthesis of methyl 2-(((2,2-dimethoxyethyl)amino)methylene)-4-methoxy-3-oxobutanoate involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the core structure. Subsequent functional group transformations, such as esterification and alkylation, are employed to introduce the desired substituents. These synthetic strategies underscore the compound's versatility and its suitability for further derivatization.
One of the most intriguing aspects of this compound is its potential application in drug discovery. The structural motifs present in methyl 2-(((2,2-dimethoxyethyl)amino)methylene)-4-methoxy-3-oxobutanoate align well with known pharmacophores found in active pharmaceutical ingredients (APIs). This has prompted researchers to explore its derivatives as lead compounds for new drugs targeting various diseases. Preliminary studies have indicated promising results in inhibiting certain enzymes and modulating signaling pathways associated with metabolic disorders.
The role of this compound in medicinal chemistry is further underscored by its compatibility with modern synthetic techniques such as combinatorial chemistry and high-throughput screening (HTS). These methods allow for rapid identification and optimization of bioactive compounds. By leveraging the structural diversity offered by methyl 2-(((2,2-dimethoxyethyl)amino)methylene)-4-methoxy-3-oxobutanoate, researchers can generate libraries of derivatives with tailored properties for drug discovery efforts.
Moreover, the compound's stability under various conditions makes it an attractive candidate for industrial applications. Its resistance to degradation under typical storage and handling conditions ensures reliability in both research and commercial settings. This stability is crucial for ensuring consistent quality in pharmaceutical formulations where purity and shelf life are paramount.
The environmental impact of synthesizing and utilizing methyl 2-(((2,2-dimethoxyethyl)amino)methylene)-4-methoxy-3-oxobutanoate is also an important consideration. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. These sustainable practices align with global initiatives to promote environmentally responsible chemistry. By optimizing synthetic methodologies, researchers can enhance the ecological footprint of this compound while maintaining high yields and purity.
In conclusion, methyl 2-(((2,2-dimethoxyethyl)amino)methylene)-4-methoxy-3-oxobutanoate (CAS No.1335210-26-8) represents a significant advancement in chemical and pharmaceutical research. Its complex structure, versatile reactivity, and potential applications make it a valuable asset in both academic and industrial settings. As research continues to uncover new uses for this compound, it is poised to play an increasingly important role in the development of novel therapeutics and synthetic methodologies.
1335210-26-8 (methyl 2-(((2,2-dimethoxyethyl)amino)methylene)-4-methoxy-3-oxobutanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)